![molecular formula C16H8BrCl2N3 B1378778 4-Bromo-2-(2,6-dichlorophenyl)-1H-imidazo[4,5-c]quinoline CAS No. 1449117-62-7](/img/structure/B1378778.png)
4-Bromo-2-(2,6-dichlorophenyl)-1H-imidazo[4,5-c]quinoline
Overview
Description
4-Bromo-2-(2,6-dichlorophenyl)-1H-imidazo[4,5-c]quinoline is a heterocyclic compound belonging to the imidazole family. It is a white crystalline solid with a melting point of 148-150 °C and a molecular weight of 370.26 g/mol. This compound has been used in various scientific research applications, including as a potential inhibitor of the enzyme cytochrome P450 3A4 (CYP3A4).
Scientific Research Applications
Pharmaceutical Research
This compound is being explored for its potential therapeutic applications. Due to its structural similarity to other quinoline derivatives, it may exhibit antimicrobial properties . Research could focus on synthesizing analogs and testing their efficacy against various bacterial strains.
Agricultural Chemistry
Investigating the compound’s role as a precursor in synthesizing insecticides could be beneficial. Its bromine and chlorine components might be effective in creating compounds that target specific agricultural pests .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known to be a reagent in the preparation of 4-alkyl-1-phenylpyrazole and 4-alkyl-1-phenyltrioxabicyclooctane derivatives , which are GABA receptor antagonist insecticides
Mode of Action
Given its use in the synthesis of gaba receptor antagonists , it may interact with these receptors, inhibiting their function
properties
IUPAC Name |
4-bromo-2-(2,6-dichlorophenyl)-3H-imidazo[4,5-c]quinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8BrCl2N3/c17-15-14-13(8-4-1-2-7-11(8)20-15)21-16(22-14)12-9(18)5-3-6-10(12)19/h1-7H,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAFOWRZTJQWWQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C(=N2)Br)NC(=N3)C4=C(C=CC=C4Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8BrCl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(2,6-dichlorophenyl)-1H-imidazo[4,5-c]quinoline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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